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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-bromoaniline

Cat. No.: B175192

An In-depth Technical Guide to the Safety and Handling of 5-(Benzyloxy)-2-bromoaniline

This guide provides comprehensive safety and handling information for 5-(Benzyloxy)-2-
bromoaniline, intended for researchers, scientists, and professionals in drug development.
Due to the limited availability of specific safety data for this compound, this document
incorporates information from structurally related bromoaniline derivatives to provide a
thorough overview of potential hazards and safe handling practices.

Hazard Identification and Classification

5-(Benzyloxy)-2-bromoaniline is classified as a hazardous substance. Based on data from
similar bromoaniline compounds, it is expected to cause skin irritation, serious eye irritation,
and may cause respiratory irritation.[1][2][3][4] It may also be harmful if swallowed or inhaled.

[5]

GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[1][3][4]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][2][4]
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Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Hazard Summary Table

Hazard Type

Description

Acute Health Effects

May cause skin, eye, and respiratory tract
irritation.[1][2][3][4] Harmful if swallowed or
inhaled.[5]

Primary Routes of Exposure

Inhalation, Skin Contact, Eye Contact, Ingestion.

Chronic Health Effects

Prolonged or repeated exposure may cause

damage to organs.[6]

Fire and Explosion

In case of fire, may produce toxic byproducts
such as carbon oxides, nitrogen oxides, and
hydrogen bromide gas.[7]

Reactivity

Incompatible with strong oxidizing agents, acids,
acid anhydrides, and acid chlorides.[5][6]

Physical and Chemical Properties

Quantitative data for 5-(Benzyloxy)-2-bromoaniline is not readily available. The following

table includes data for the related compound 2-bromoaniline.

Physical and Chemical Properties of 2-Bromoaniline
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Property Value Reference
Molecular Formula C6H6BrN [8]
Molecular Weight 172.02 g/mol [8]
Appearance Brown solid [8]
Melting Point 27-32 °C [8]
Vapor Pressure 0.04 mmHg [8]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[5][9]

Avoid contact with skin, eyes, and clothing.[5][9]

Do not breathe dust or vapors.[5][6]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed container.[1][9]

Keep in a cool, dry, and well-ventilated place.[7]

Store away from incompatible materials such as strong oxidizing agents and acids.[5][6]

Some sources recommend storage at 2-8°C.[4][10]

Personal Protective Equipment (PPE)
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A comprehensive personal protective equipment strategy is mandatory.

led | . : PPE)

Equipment Specifications

Wear chemical safety goggles or a face shield
Eye/Face Protection conforming to EN166 (EU) or NIOSH (US)
standards.[1][9]

Wear a lab coat and chemical-resistant gloves
(e.g., nitrile rubber).[11][12]

Skin Protection

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[7][9]

First Aid Measures

Immediate action is required in case of exposure.

First Aid Procedures
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][13][14]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Get medical attention if irritation
persists.[13][14]

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[1]
[13][14]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[9][13][15]

Accidental Release and Disposal

Spill Cleanup:

o Ventilate: Ensure adequate ventilation.[13]

Evacuate: Evacuate personnel from the spill area.[13]

o Contain: Wear appropriate PPE and contain the spill using an inert absorbent material (e.g.,

sand, vermiculite).[7][13]

o Collect: Carefully sweep or scoop up the material and place it into a suitable, labeled

container for disposal.[5][9]

e Clean: Clean the spill area thoroughly with soap and water.[14]
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Waste Disposal:
o Dispose of waste in accordance with local, state, and federal regulations.[1][6]

e Do not allow the chemical to enter drains or waterways.

Experimental Protocols

Detailed experimental protocols for the safety assessment of this specific compound are not
publicly available. Safety assessments, such as those for skin and eye irritation, are typically
conducted according to standardized guidelines from organizations like the Organisation for
Economic Co-operation and Development (OECD).

Visual Guides

The following diagrams illustrate key safety workflows and decision-making processes.
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Caption: General workflow for safely handling chemical compounds.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b175192?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Chemical Exposure Occurs
Identify Route of Exposure

Skin Contact Eye Contact Inhalation

Remove contaminated clothing. Flush eyes with water for 15 min. Move to fresh air. Rinse mouth.
Flush skin with water for 15 min. Remove contact lenses if possible. Provide artificial respiration if needed. Do NOT induce vomiting.

Ingestion

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response flowchart for chemical exposure.
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Caption: Decision diagram for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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